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Introduction

TCO-PEG36-acid is a key reagent in the rapidly advancing field of in vivo imaging, particularly
for pre-targeted strategies. This molecule incorporates a trans-cyclooctene (TCO) group, a
highly reactive dienophile, linked to a 36-unit polyethylene glycol (PEG) spacer with a terminal
carboxylic acid. The TCO moiety enables extremely fast and highly specific bioorthogonal "click
chemistry" reactions with tetrazine (Tz)-bearing probes.[1][2][3] This reaction, known as the
inverse-electron-demand Diels-Alder (IEDDA) cycloaddition, proceeds rapidly under
physiological conditions without the need for a catalyst, making it ideal for applications in living
systems.[1][3]

The long, hydrophilic PEG36 chain enhances the solubility and pharmacokinetic properties of
the molecule, reducing non-specific binding and improving in vivo circulation times.[4][5] The
terminal carboxylic acid allows for the covalent conjugation of TCO-PEG36-acid to primary
amine groups on targeting vectors such as antibodies, peptides, or nanopatrticles, through the
formation of a stable amide bond.[6]
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This document provides detailed application notes and protocols for the use of TCO-PEG36-
acid in pre-targeted in vivo imaging applications.

Properties of TCO-PEG36-acid

Property Value Reference
Molecular Formula C84H163N040 [6]
Molecular Weight 1827.2 g/mol [6]
Purity Typically 290% [6]
Solubility DMSO, DMF, DCM [6]
Storage -20°C [6]

o Reacts with tetrazine-
Reactivity o [6]
containing compounds

Note: TCO compounds have a limited shelf life as they can isomerize to the less reactive cis-
cyclooctene (CCO) form. Therefore, long-term storage is not recommended.[5][6]

Principle of Pre-targeted In Vivo Imaging

Pre-targeted in vivo imaging is a two-step strategy designed to improve the target-to-
background signal ratio and reduce the radiation dose to non-target tissues.[7][8]

o Step 1: Administration of the Targeting Agent: A targeting molecule (e.g., an antibody specific
for a tumor antigen) is conjugated with TCO-PEG36-acid. This TCO-functionalized antibody
is administered to the subject. A waiting period allows the antibody to accumulate at the
target site (e.g., a tumor) and for the unbound antibody to clear from the bloodstream.[8][9]

o Step 2: Administration of the Imaging Probe: A small, rapidly clearing imaging probe carrying
a tetrazine (Tz) moiety and a reporter (e.g., a fluorophore or a radionuclide for PET or
SPECT imaging) is administered.[8][9]

 In Vivo Click Reaction: The tetrazine-probe rapidly and specifically reacts with the TCO-
functionalized antibody accumulated at the target site. The unbound tetrazine-probe is
quickly cleared from the body.[8][10]
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e Imaging: Imaging is performed after the unbound probe has cleared, resulting in a high-
contrast image of the target site.[8]

Experimental Protocols

Protocol 1: Conjugation of TCO-PEG36-acid to a
Targeting Antibody

This protocol describes the conjugation of TCO-PEG36-acid to a primary amine-containing
targeting antibody using EDC/NHS chemistry.

Materials:

Targeting Antibody (in a buffer free of primary amines, e.g., PBS)

TCO-PEG36-acid

N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

N-Hydroxysuccinimide (NHS)

Anhydrous Dimethylsulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), pH 7.4

Spin Desalting Columns

Procedure:

e Antibody Preparation:

o Exchange the antibody into a phosphate buffer (pH 7.2-7.5).

o Adjust the antibody concentration to 2-5 mg/mL.

o Activation of TCO-PEG36-acid:

o Immediately before use, prepare a 10 mM stock solution of TCO-PEG36-acid in
anhydrous DMSO.
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o Prepare 100 mM stock solutions of EDC and NHS in anhydrous DMSO.

o In a microcentrifuge tube, combine a 10-20 fold molar excess of TCO-PEG36-acid, EDC,
and NHS relative to the antibody.

o Incubate the mixture for 15-30 minutes at room temperature to activate the carboxylic acid
group of the TCO-PEG36-acid.

o Conjugation Reaction:

o Add the activated TCO-PEG36-acid solution to the antibody solution.

o Incubate the reaction for 2 hours at room temperature with gentle mixing.
e Purification:

o Remove unreacted TCO-PEG36-acid and byproducts by purifying the antibody conjugate
using a spin desalting column equilibrated with PBS.

e Characterization:

o Determine the protein concentration of the purified TCO-antibody conjugate using a
standard protein assay (e.g., BCA).

o Determine the degree of labeling (DOL), i.e., the number of TCO molecules per antibody,
using MALDI-TOF mass spectrometry.

Protocol 2: Pre-targeted In Vivo Imaging in a Xenograft
Mouse Model

This protocol provides a general workflow for pre-targeted fluorescence imaging in a
subcutaneous tumor xenograft mouse model.

Materials:
e Tumor-bearing mice

e TCO-functionalized targeting antibody (from Protocol 1)
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» Tetrazine-functionalized imaging probe (e.g., Tetrazine-Fluorophore)

o Sterile PBS

 In vivo imaging system

Procedure:

Administration of TCO-Antibody:

o Administer the TCO-functionalized antibody to the tumor-bearing mice via intravenous (tail
vein) injection. The typical dose is 100 pug per mouse.[11]

Accumulation and Clearance Period:

o Allow the TCO-antibody to accumulate at the tumor site and clear from circulation. This
period is typically 24 to 72 hours, depending on the pharmacokinetics of the antibody.[11]
[12]

Administration of Tetrazine-Probe:

o Dissolve the tetrazine-functionalized imaging probe in sterile PBS.

o Administer the probe via intravenous injection. The optimal dose and timing should be
determined empirically.

In Vivo Imaging:
o Anesthetize the mice (e.g., using isoflurane).
o Place the mouse in the in vivo imaging system.

o Acquire images at various time points post-injection of the tetrazine-probe (e.g., 1, 4, 8,
and 24 hours) to monitor the signal at the target site and the clearance of the unbound
probe.

Quantitative Data from Pre-targeted Imaging Studies
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The following tables summarize biodistribution data from pre-targeted PET imaging studies that

have utilized the TCO-tetrazine click chemistry platform. While these studies may not have

used TCO-PEG36-acid specifically, they demonstrate the quantitative potential of this in vivo

imaging strategy.

Table 1: Biodistribution of 8°Zr-labeled U36 Antibody in HNSCC Xenografts (%ID/g)[9]

Targeted Approach

Pre-targeted

Pre-targeted

Organ . Approach (24h Approach (48h
(7zhpt) interval) interval)
Blood 11.2+2.0 0.3%£0.1 0.2+0.1
Heart 26+0.3 0.2+0.0 0.1+0.0
Lungs 5.0+0.7 04+0.1 0.3+0.1
Liver 55+11 0.8+0.1 0.6+0.1
Spleen 35+06 0.3+0.1 0.2+0.1
Kidneys 48+0.5 0.5+0.1 04+0.1
Muscle 1.8+04 0.1+0.0 0.1+0.0
Bone 3.9+05 0.6+0.1 04+0.1
Tumor 17.1+3.0 16+0.3 15+0.2

Table 2: Tumor-to-Background Ratios for 89Zr-labeled U36 Antibody[9]

Pre-targeted

Pre-targeted

Ratio Targeted Approach  Approach (24h Approach (48h
interval) interval)

Tumor-to-Blood 16+04 51+14 7.0+2.6

Tumor-to-Muscle 10.1£3.3 128+4.0 123148

Tumor-to-Bone 46+1.1 26x0.6 3.7+£13

Tumor-to-Liver 3.2+0.8 20+04 25+0.7
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Visualizations
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Caption: Pre-targeted in vivo imaging workflow.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15577327/docs?utm_src=pdf-body-img#tco-peg36-acid-for-in-vivo-imaging-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Reactants

TCO-PEG36-Acid
(on Targeting Molecule)

Tetrazine
(on Imaging Probe)

Inverse-Electron-Demand
Diels-Alder Cycloaddition
(Bioorthogonal Click Chemistry)

'

Dihydropyridazine Intermediate

'

Retro-Diels-Alder

Proiucts

Stable Covalent Bond
(Pyridazine)

N2 Gas

Click to download full resolution via product page

Caption: TCO and tetrazine bioorthogonal reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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